9,11-Methanobenzo[b][1,10]phenanthroline, 8,9,10,11-tetrahydro-10,10-dimethyl-, (9S,11S)-

Specification

• Molecular Formula: C19H18N2
• Molecular Weight: 274.4 g/mol
• IUPAC Name: (1S,17S)-18,18-dimethyl-3,6-diazapentacyclo[15.1.1.02,15.04,13.05,10]nonadeca-2(15),3,5(10),6,8,11,13-heptaene
• Standard InChI: InChI=1S/C19H18N2/c1-19(2)14-9-13-8-12-6-5-11-4-3-7-20-17(11)18(12)21-16(13)15(19)10-14/h3-8,14-15H,9-10H2,1-2H3/t14-,15-/m1/s1
• Standard InChI Key: KXQGYTZHFQLASZ-HUUCEWRRSA-N
• Isomeric SMILES: CC1([C@H]2C[C@@H]1C3=C(C2)C=C4C=CC5=C(C4=N3)N=CC=C5)C
• Canonical SMILES: CC1(C2CC1C3=C(C2)C=C4C=CC5=C(C4=N3)N=CC=C5)C

Introduction

Structural Characteristics and Molecular Identity

Core Framework and Substituent Configuration

The compound features a methanobenzo[b]phenanthroline backbone, a polycyclic system combining benzene and phenanthroline moieties bridged by a methane group. The tetrahydro modification at positions 8–11 introduces partial saturation, while the 10,10-dimethyl substituents impart steric bulk and conformational rigidity. The (9S,11S) stereochemistry dictates a specific spatial arrangement critical for its interactions in chiral environments, such as asymmetric catalysis or enantioselective binding.

Table 1: Key Molecular Identifiers

Property	Value
IUPAC Name	(1S,17S)-18,18-dimethyl-3,6-diazapentacyclo[15.1.1.0²,¹⁵.0⁴,¹³.0⁵,¹⁰]nonadeca-2(15),3,5(10),6,8,11,13-heptaene
Molecular Formula	C₁₉H₁₈N₂
Molecular Weight	274.4 g/mol
CAS Number	Not publicly disclosed
SMILES (Isomeric)	CC1([C@H]2C[C@@H]1C3=C(C2)C=C4C=CC5=C(C4=N3)N=CC=C5)C

Comparative Analysis with Phenanthroline Derivatives

Phenanthroline derivatives are renowned for their chelating properties, often coordinating transition metals like iron, copper, and palladium. The methanobenzo modification in this compound introduces a constrained geometry, potentially enhancing metal-binding selectivity compared to planar analogues such as 1,10-phenanthroline. The dimethyl groups may further modulate solubility and steric interactions in catalytic systems.

Synthesis and Optimization Strategies

Catalytic Pathways and Reagent Systems

A recent synthesis of structurally related phenanthroline-dimedone derivatives utilized palladium immobilized on functionalized superparamagnetic iron oxide nanoparticles (Pd@HQBI-SPION). This method achieved carbon–carbon bond formation under reflux conditions with ethyl acetate as the solvent, yielding products in 75–97% isolated yields. While the exact protocol for the target compound remains undisclosed, analogous approaches involving:

• N-Benzylation: Reaction of phenanthroline with benzyl bromides.

• Cyclocondensation: Dimedone incorporation via acid-catalyzed annulation.
  could be adapted, with stereochemical control achieved through chiral catalysts or resolution techniques.

Challenges in Stereochemical Control

The (9S,11S) configuration necessitates enantioselective synthesis, likely involving asymmetric hydrogenation or kinetic resolution. Computational modeling of transition states may aid in optimizing stereochemical outcomes, as seen in related systems.

Physicochemical and Spectroscopic Properties

Stability and Solubility

The tetrahydro-dimethyl framework enhances stability against oxidation compared to fully aromatic phenanthrolines. Preliminary data suggest moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) and limited solubility in water, consistent with hydrophobic substituents.

Table 2: Representative NMR Data for Analogues

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
5a (R = H)	8.64 (d, J = 3.7 Hz), 5.71–5.61 (m)	194.9 (C=O), 149.9 (aromatic C)
5b (R = 2-F)	8.55 (s), 6.16 (d, J = 16.4 Hz)	159.7 (d, J = 243.8 Hz, C-F)

Mass spectral analysis of analogues reveals characteristic fragmentation patterns, with molecular ions ([M⁺]) observed at m/z 428–444.

Functional Applications and Biological Relevance

Coordination Chemistry and Catalysis

The phenanthroline core’s nitrogen atoms facilitate metal coordination, making it a candidate for:

• Homogeneous Catalysis: Palladium complexes for cross-coupling reactions.

• Sensor Development: Fluorescent probes for metal ion detection.

Future Research Directions

Synthetic Innovations

• Enantioselective Routes: Development of chiral ligands or catalysts for scalable (9S,11S) synthesis.

• Post-Functionalization: Introduction of fluorinated or hydroxyl groups to modulate reactivity.

Application-Driven Studies

• Catalytic Screening: Evaluation in Suzuki-Miyaura or Heck reactions.

• In Vitro Bioassays: Cytotoxicity profiling against cancer cell lines.